Cas no 1227959-25-2 (3-Bromo-6-(cyano-13C,15N)pyridine)

3-Bromo-6-(cyano-13C,15N)pyridine is a stable isotope-labeled compound used as a key intermediate in pharmaceutical research, metabolic studies, and NMR spectroscopy. The incorporation of carbon-13 (13C) and nitrogen-15 (15N) isotopes enhances traceability and precision in analytical applications, facilitating detailed structural and mechanistic investigations. The bromo and cyano functional groups provide versatile reactivity for further synthetic modifications, making it valuable in the development of labeled APIs (Active Pharmaceutical Ingredients) and other specialized compounds. Its high isotopic purity ensures reliable data in mass spectrometry and isotope dilution analyses. This compound is particularly useful in drug discovery and biochemical research where isotopic labeling is critical for tracking molecular pathways.

3-Bromo-6-(cyano-13C,15N)pyridine structure

1227959-25-2 structure

Product Name:3-Bromo-6-(cyano-13C,15N)pyridine

CAS No:1227959-25-2

MF:C₆H₃BrN₂

MW:184.991483926773

CID:6819055

PubChem ID:49758635

Update Time:2025-06-09

3-Bromo-6-(cyano-13C,15N)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-(cyano-13C,15N)pyridine
- AKOS015942299
- 1227959-25-2
- CS-19666
- Inchi： 1S/C6H3BrN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H/i3+1,8+1
- InChI Key： DMSHUVBQFSNBBL-TZEKAXHTSA-N
- SMILES： BrC1=CN=C([13C]#[15N])C=C1

Computed Properties

Exact Mass: 183.94835Da
Monoisotopic Mass: 183.94835Da
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 36.7Å²

3-Bromo-6-(cyano-13C,15N)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	BA26236-100mg	3-Bromo-6-(cyano-13C,15N)pyridine	1227959-25-2	> 95%	100mg	$28424.00	2024-04-20
A2B Chem LLC	BA26236-1g	3-Bromo-6-(cyano-13C,15N)pyridine	1227959-25-2	> 95%	1g	$50090.00	2024-04-20